Cas no 5882-70-2 (6-Chloro-9-(2-Methoxy-ethyl)-9H-purine)

• Product Name: 6-Chloro-9-(2-Methoxy-ethyl)-9H-purine
• CAS No: 5882-70-2
• MF: C₈H₉ClN₄O
• MW: 212.636259794235
• CID: 3028815
• PubChem ID: 54369560
• Update Time: 2025-04-21

6-Chloro-9-(2-Methoxy-ethyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-9-(2-Methoxy-ethyl)-9H-purine
• SCHEMBL11596967
• 5882-70-2

• Inchi： 1S/C8H9ClN4O/c1-14-3-2-13-5-12-6-7(9)10-4-11-8(6)13/h4-5H,2-3H2,1H3
• InChI Key： USEITOKLECFBBG-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C=N2)CCOC

Computed Properties

• Exact Mass: 212.0464886Da
• Monoisotopic Mass: 212.0464886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.8Ų